Cas no 42290-97-1 (3-Methyl-1-phenylbutan-1-amine)
3-Methyl-1-phenylbutan-1-amine is a chiral amine compound with potential applications in pharmaceutical synthesis and organic chemistry research. Its structure features a phenyl group attached to an amine-substituted butane chain with a methyl branch at the third carbon, offering steric and electronic modulation for selective reactivity. This compound may serve as a versatile intermediate in asymmetric synthesis, particularly for bioactive molecules requiring tailored stereochemistry. The branched alkyl group enhances solubility in organic solvents while maintaining stability under standard conditions. Researchers value its potential for constructing complex molecular architectures, particularly in medicinal chemistry, where such scaffolds are explored for their pharmacokinetic properties.
42290-97-1 structure
Product Name:3-Methyl-1-phenylbutan-1-amine
CAS No:42290-97-1
MF:C11H17N
MW:163.259382963181
MDL:MFCD06385605
CID:325052
PubChem ID:4961833
Update Time:2025-05-28
3-Methyl-1-phenylbutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-1-phenylbutylamine
- 3-methyl-1-phenylbutan-1-amine
- 3-METHYL-1-PHENYL-BUTYLAMINE
- Benzenemethanamine, a-(2-methylpropyl)-
- 11-Amino-1-isoamyl-benzol
- (S)-3-METHYL-1-PHENYLBUTAN-1-AMINE
- (R)-3-METHYL-1-PHENYLBUTAN-1-AMINE
- (3-methyl-1-phenylbutyl)amine hydrochloride
- ZTLDKBMTEANJRD-UHFFFAOYSA-N
- HMS1748L06
- STK873753
- BBL003827
- RP22636
- ST2405131
- AB00248
- AB0024862
- W6216
- AM20050046
- Y11320
- AKOS016842310
- CS-0154248
- SB76468
- 3-Methyl-1-phenylbutylamine HCl
- 612499-42-0
- SCHEMBL5914545
- MFCD06385605
- A872914
- 42290-97-1
- EN300-12272
- J-512833
- AKOS000122975
- DTXSID00406947
- NCGC00322369-01
- Z85929891
- AB01106507-03
- ALBB-027102
- benzene, (1-amino-3-methyl)butyl-
- 3-Methyl-1-phenylbutan-1-amine
-
- MDL： MFCD06385605
- Inchi： 1S/C11H17N/c1-9(2)8-11(12)10-6-4-3-5-7-10/h3-7,9,11H,8,12H2,1-2H3
- InChI Key： ZTLDKBMTEANJRD-UHFFFAOYSA-N
- SMILES： NC(C1C=CC=CC=1)CC(C)C
Computed Properties
- Exact Mass: 163.13600
- Monoisotopic Mass: 149.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26
- XLogP3: 2.5
Experimental Properties
- Density: 0.924g/cm3
- Boiling Point: 237.2ºC at 760 mmHg
- Flash Point: 99.5ºC
- Refractive Index: 1.514
- PSA: 26.02000
- LogP: 3.43280
3-Methyl-1-phenylbutan-1-amine Customs Data
- HS CODE：2921499090
- Customs Data：
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Methyl-1-phenylbutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WV948-250mg |
3-Methyl-1-phenylbutan-1-amine |
42290-97-1 | 95+% | 250mg |
2804CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WV948-100mg |
3-Methyl-1-phenylbutan-1-amine |
42290-97-1 | 95+% | 100mg |
1434CNY | 2021-05-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X39925-1g |
3-Methyl-1-phenylbutylamine |
42290-97-1 | 95% | 1g |
¥4749.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X39925-100mg |
3-Methyl-1-phenylbutylamine |
42290-97-1 | 95% | 100mg |
¥1183.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X39925-250mg |
3-Methyl-1-phenylbutylamine |
42290-97-1 | 95% | 250mg |
¥1685.0 | 2023-09-05 | |
| Fluorochem | 078201-250mg |
3-Methyl-1-phenylbutylamine |
42290-97-1 | 95% | 250mg |
￡217.00 | 2022-03-01 | |
| Fluorochem | 078201-1g |
3-Methyl-1-phenylbutylamine |
42290-97-1 | 95% | 1g |
￡409.00 | 2022-03-01 | |
| Fluorochem | 078201-5g |
3-Methyl-1-phenylbutylamine |
42290-97-1 | 95% | 5g |
￡1225.00 | 2022-03-01 | |
| Fluorochem | 078201-10g |
3-Methyl-1-phenylbutylamine |
42290-97-1 | 95% | 10g |
￡1837.00 | 2022-03-01 | |
| TRC | M356255-10mg |
3-methyl-1-phenylbutan-1-amine |
42290-97-1 | 10mg |
$ 50.00 | 2022-06-02 |
3-Methyl-1-phenylbutan-1-amine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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